Cas no 2408935-81-7 ((2S)-3-(4-bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid)

• Product Name: (2S)-3-(4-bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• CAS No: 2408935-81-7
• MF: C₁₃H₁₇BrN₂O₄
• MW: 345.189082860947
• CID: 5842582
• PubChem ID: 165668481
• Update Time: 2025-06-30

(2S)-3-(4-bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7493735
• (2S)-3-(4-bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 2408935-81-7

• Inchi： 1S/C13H17BrN2O4/c1-13(2,3)20-12(19)16-10(11(17)18)7-9-6-8(14)4-5-15-9/h4-6,10H,7H2,1-3H3,(H,16,19)(H,17,18)/t10-/m0/s1
• InChI Key： GSRRZQUDMYEDQC-JTQLQIEISA-N
• SMILES： BrC1C=CN=C(C=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 344.03717g/mol
• Monoisotopic Mass: 344.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5Ų

Additional information on (2S)-3-(4-bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid

(2S)-3-(4-bromopyridin-2-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid: A Key Compound in Targeted Drug Development

CAS No. 2408935-81-7 represents a critical molecule in the field of pharmacological research, particularly within the context of targeted drug development. This compound, with its complex structural framework, has garnered significant attention due to its potential applications in anti-inflammatory and anti-cancer therapies. The 2S configuration of the molecule plays a pivotal role in determining its stereochemical properties, which are essential for its biological activity and selectivity.

The 4-bromopyridin-2-yl substituent in the compound's structure is a key functional group that enhances its interaction with specific biological targets. This pyridine ring derivative is known for its ability to modulate various signal transduction pathways, making it a valuable scaffold for the design of small molecule inhibitors. Recent studies have highlighted the importance of halogenated aromatic systems in improving the potency and bioavailability of therapeutic agents, further underscoring the significance of this compound in modern drug discovery.

One of the most notable aspects of this compound is its [(tert-butoxy)carbonyl]amino group, which contributes to its amino acid-like structure. This functional group is crucial for establishing hydrogen bonding interactions with target proteins, thereby enhancing the molecule's ability to inhibit specific enzymatic activities. The tert-butoxy moiety also provides steric bulk, which is essential for optimizing the drug-target binding affinity and minimizing off-target effects.

Recent advancements in computational drug design have further validated the potential of this compound as a lead molecule. Structure-based virtual screening studies have demonstrated that the 3-(4-bromopyridin-2-yl)propanoic acid scaffold can effectively bind to kinase domains and protease active sites, which are key targets in the treatment of oncological diseases. These findings have been corroborated by in silico simulations that predict the molecule's ability to modulate cell signaling pathways associated with apoptosis and cell cycle regulation.

The synthetic accessibility of this compound has also been a focus of recent research. Asymmetric synthesis techniques have been employed to achieve the desired 2S stereoisomer, which is critical for the compound's biological activity. Chiral catalysis methods, including enantioselective hydrogenation and enantioselective oxidation, have been successfully applied to synthesize this compound with high enantiomeric purity. These synthetic strategies have been optimized to improve yield and efficiency, making the compound more viable for large-scale production.

Experimental studies have further supported the potential therapeutic applications of this compound. In vitro assays have shown that the molecule exhibits significant anti-proliferative activity against a range of human cancer cell lines, including breast cancer and lung cancer models. The selectivity of the compound for these targets has been attributed to its ability to disrupt specific protein-protein interactions and enzyme-substrate binding events. Cellular uptake studies have also indicated that the compound can effectively penetrate cell membranes, enhancing its bioavailability and therapeutic efficacy.

Recent in vivo studies have further expanded the understanding of this compound's pharmacological profile. Animal models have demonstrated that the molecule can significantly reduce tumor growth and metastasis in mouse xenograft models. The pharmacokinetic parameters of the compound have been optimized through drug formulation studies, which have shown improved bioavailability and <